Cas no 2624-66-0 (1,4-dichloro-2-fluoro-5-nitrobenzene)

• Product name: 1,4-dichloro-2-fluoro-5-nitrobenzene
• CAS No: 2624-66-0
• MF: C₆H₂Cl₂FNO₂
• MW: 209.989983081818
• MDL: MFCD25961694
• CID: 3924572
• PubChem ID: 11206590

1,4-dichloro-2-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-fluoro-5-nitro-
• 1,4-Dichloro-2-fluoro-5-nitro-benzene
• 1,4-dichloro-2-fluoro-5-nitrobenzene
• CAA62466
• 2624-66-0
• EN300-3260133
• SCHEMBL9694173
• DS-020934
• G10407
• 875-369-1

• MDL： MFCD25961694
• Inchi： InChI=1S/C6H2Cl2FNO2/c7-3-2-6(10(11)12)4(8)1-5(3)9/h1-2H
• InChI Key： MIZFJPOJOZSLDS-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC(=C1Cl)F)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.9446619g/mol
• Monoisotopic Mass: 208.9446619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,4-dichloro-2-fluoro-5-nitrobenzene

Comprehensive Overview of 1,4-Dichloro-2-fluoro-5-nitrobenzene (CAS No. 2624-66-0): Properties, Applications, and Industry Insights

1,4-Dichloro-2-fluoro-5-nitrobenzene (CAS No. 2624-66-0) is a halogenated aromatic compound with significant relevance in organic synthesis and specialty chemical industries. Its molecular structure, featuring chloro, fluoro, and nitro functional groups, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. This article delves into its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and sustainable synthesis.

The compound’s IUPAC name reflects its substitution pattern: 1,4-dichloro-2-fluoro-5-nitrobenzene. Its CAS registry number (2624-66-0) ensures precise identification in global databases. With a molecular formula of C₆H₂Cl₂FNO₂, it exhibits a molar mass of 209.99 g/mol. Key physical properties include a crystalline solid state at room temperature, moderate solubility in organic solvents like dichloromethane and ethyl acetate, and stability under standard storage conditions. These traits make it a reliable building block for multistep organic reactions.

In recent years, the demand for halogenated nitrobenzenes has surged due to their role in synthesizing active pharmaceutical ingredients (APIs). Researchers highlight its utility in constructing heterocyclic scaffolds, particularly in antifungal and herbicidal agents. For instance, its nitro group can be reduced to an amine, enabling further derivatization—a process frequently discussed in medicinal chemistry forums and patent literature. This aligns with the growing interest in structure-activity relationships (SAR) for drug discovery.

Environmental and regulatory considerations are also pivotal. The compound’s synthesis often involves electrophilic aromatic substitution, prompting debates on waste minimization and catalyst efficiency. Innovations like flow chemistry and biocatalysis are being explored to enhance its production sustainability—a hot topic in ACS Green Chemistry journals. Users searching for eco-friendly halogenation methods or nitrobenzene alternatives will find this context valuable.

From an industrial perspective, 1,4-dichloro-2-fluoro-5-nitrobenzene is a key intermediate in manufacturing crop protection chemicals. Its fluoro and nitro groups contribute to the bioactivity of herbicides, resonating with queries like "role of halogenated compounds in agrochemicals". Suppliers often highlight its high purity (>98%) and compliance with REACH standards, addressing concerns about chemical safety data sheets (SDS) and global harmonization system (GHS) labeling.

Analytical techniques for characterizing this compound include HPLC, GC-MS, and NMR spectroscopy. These methods are frequently searched by quality control professionals optimizing analytical protocols for nitroaromatics. Additionally, computational studies using DFT calculations predict its reactivity, catering to audiences interested in molecular modeling and reaction mechanism elucidation.

In summary, 1,4-dichloro-2-fluoro-5-nitrobenzene (CAS No. 2624-66-0) bridges fundamental research and industrial applications. Its synergy with trends like green synthesis, precision agriculture, and drug development ensures continued relevance. For researchers and procurement specialists, understanding its properties and market dynamics is essential—whether for designing novel molecules or sourcing high-quality intermediates.